Cas no 2227781-46-4 (2-(4-bromophenyl)-1-propylpyrrolidin-3-amine)

• Product Name: 2-(4-bromophenyl)-1-propylpyrrolidin-3-amine
• CAS No: 2227781-46-4
• MF: C₁₃H₁₉BrN₂
• MW: 283.207362413406
• CID: 6425768
• PubChem ID: 165796369
• Update Time: 2025-06-11

2-(4-bromophenyl)-1-propylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-1-propylpyrrolidin-3-amine
• EN300-1633179
• 2227781-46-4

• Inchi： 1S/C13H19BrN2/c1-2-8-16-9-7-12(15)13(16)10-3-5-11(14)6-4-10/h3-6,12-13H,2,7-9,15H2,1H3/t12-,13+/m1/s1
• InChI Key： VVNKPTFOYICQQT-OLZOCXBDSA-N
• SMILES： BrC1C=CC(=CC=1)[C@H]1[C@@H](CCN1CCC)N

Computed Properties

• Exact Mass: 282.07316g/mol
• Monoisotopic Mass: 282.07316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-(4-bromophenyl)-1-propylpyrrolidin-3-amine

Introduction to 2-(4-bromophenyl)-1-propylpyrrolidin-3-amine (CAS No. 2227781-46-4)

2-(4-bromophenyl)-1-propylpyrrolidin-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2227781-46-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This pyrrolidine derivative features a brominated aromatic ring and an amine-substituted propyl side chain, making it a versatile scaffold for drug discovery and development. The structural attributes of this molecule contribute to its potential utility in modulating various biological pathways, particularly those relevant to neurological and cardiovascular systems.

The compound’s core structure, a pyrrolidin-3-amine moiety, is well-documented for its role in the synthesis of bioactive molecules. Pyrrolidine rings are prevalent in many pharmacologically active agents due to their ability to mimic natural amino acid structures, thereby facilitating interactions with biological targets. The introduction of a 4-bromophenyl group at the 2-position enhances the molecule’s lipophilicity and electronic properties, which are critical factors in drug-receptor binding affinity. Furthermore, the 1-propyl substituent at the nitrogen position adds another layer of conformational flexibility, enabling diverse molecular orientations that can optimize pharmacodynamic interactions.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such structural features in drug design. The bromine atom in the phenyl ring not only serves as a handle for further chemical modifications but also influences the compound’s electronic distribution, potentially affecting its metabolic stability and bioavailability. These characteristics make 2-(4-bromophenyl)-1-propylpyrrolidin-3-amine a promising candidate for exploring novel therapeutic interventions.

In the context of medicinal chemistry, this compound has garnered attention for its potential applications in treating neurological disorders. Studies have suggested that pyrrolidine derivatives can interact with neurotransmitter receptors, including serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and Parkinson’s disease. The presence of the 4-bromophenyl group may enhance binding affinity to these targets due to its ability to engage hydrophobic pockets within the receptor binding sites. Additionally, preclinical investigations have indicated that structurally similar compounds exhibit anxiolytic and antidepressant-like effects in animal models.

The 1-propylpyrrolidin-3-amine scaffold is also relevant in cardiovascular research. Pyrrolidine-based molecules have been investigated for their potential to modulate vascular tone and inhibit platelet aggregation. The bromine substituent at the phenyl ring could influence these effects by altering electron density and steric hindrance around key pharmacophoric sites. This dual functionality makes 2-(4-bromophenyl)-1-propylpyrrolidin-3-amine a multifaceted compound with implications across multiple therapeutic domains.

From a synthetic chemistry perspective, 2-(4-bromophenyl)-1-propylpyrrolidin-3-amine represents an excellent example of how structural modifications can fine-tune pharmacological properties. The bromine atom provides a convenient site for cross-coupling reactions, allowing chemists to append additional functional groups or linkers for targeted drug delivery systems. This adaptability is particularly valuable in developing prodrugs or conjugates that enhance solubility or tissue specificity.

Current research trends emphasize the importance of understanding structure-activity relationships (SAR) in drug discovery. Computational methods such as molecular dynamics simulations and quantum mechanical calculations have been instrumental in predicting how modifications like the 4-bromophenyl group influence biological activity. These tools have revealed that subtle changes in electronic distribution can significantly impact receptor binding affinity and metabolic stability. As a result, compounds like 2-(4-bromophenyl)-1-propylpyrrolidin-3-amine are being scrutinized for their potential to serve as lead compounds or building blocks in next-generation therapeutics.

The pharmaceutical industry continues to invest heavily in exploring novel scaffolds due to rising resistance to existing treatments and unmet medical needs. Pyrrolidine derivatives remain a cornerstone of this effort, with their unique structural features offering opportunities for innovation. The specific combination of a brominated phenyl ring and propyl-substituted amine in 2-(4-bromophenyl)-1-propylpyrrolidin-3-amine underscores its significance as a pharmacological probe.

In conclusion, 2-(4-bromophenyl)-1-propylpyrrolidin-3-amine (CAS No. 2227781-46-4) is a structurally intriguing compound with broad applications in pharmaceutical research. Its combination of lipophilic aromaticity, amine functionality, and bromine substituent positions it as a valuable tool for developing treatments targeting neurological and cardiovascular disorders. As computational methods advance and synthetic techniques evolve, compounds like this will continue to play a pivotal role in shaping future therapeutics.